Mebane sodium salt
Mebane sodium salt
Brand Name:
Vulcanchem
CAS No.:
16550-39-3
VCID:
VC21055667
InChI:
InChI=1S/C16H20O2.Na/c1-3-13-11(2)14(16(17)18)9-10-15(13)12-7-5-4-6-8-12;/h4-8,10-11,13-14H,3,9H2,1-2H3,(H,17,18);/q;+1/p-1
SMILES:
CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+]
Molecular Formula:
C16H19NaO2
Molecular Weight:
266.31 g/mol
Mebane sodium salt
CAS No.: 16550-39-3
Cat. No.: VC21055667
Molecular Formula: C16H19NaO2
Molecular Weight: 266.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16550-39-3 |
|---|---|
| Molecular Formula | C16H19NaO2 |
| Molecular Weight | 266.31 g/mol |
| IUPAC Name | sodium;5-ethyl-6-methyl-4-phenylcyclohex-3-ene-1-carboxylate |
| Standard InChI | InChI=1S/C16H20O2.Na/c1-3-13-11(2)14(16(17)18)9-10-15(13)12-7-5-4-6-8-12;/h4-8,10-11,13-14H,3,9H2,1-2H3,(H,17,18);/q;+1/p-1 |
| Standard InChI Key | PIFVVPYZGHCUTH-UHFFFAOYSA-M |
| Isomeric SMILES | CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+] |
| SMILES | CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+] |
| Canonical SMILES | CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+] |
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